4-[benzyl(methyl)sulfamoyl]-N-[4-(4-cyanophenyl)-1,3-thiazol-2-yl]benzamide

• IUPAC Name: 4-[benzyl(methyl)sulfamoyl]-N-[4-(4-cyanophenyl)-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C25H20N4O3S2/c1-29(16-19-5-3-2-4-6-19)34(31,32)22-13-11-21(12-14-22)24(30)28-25-27-23(17-33-25)20-9-7-18(15-26)8-10-20/h2-14,17H,16H2,1H3,(H,27,28,30)
• InChI Key: KYBZHCDMGGODKI-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NC(=CS3)C4=CC=C(C=C4)C#N
• Molecular Formula: C25H20N4O3S2
• Molecular Weight: 488.6 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different functional group. The exact synthesis pathway would depend on the specific reactions used to introduce each group and the order in which they are introduced.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by the functional groups present. For example, the presence of the sulfamoyl and cyanophenyl groups could make the compound more reactive towards nucleophiles. The thiazolyl group could potentially participate in reactions with electrophiles.

Scientific Research Applications

Antimicrobial Activity

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Metal-Free Porous Organic Polymers: (Related Compound):

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Mechanism of Action

The mechanism of action of the compound would depend on its intended use. For example, if it were a drug, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

Future research could explore the potential uses of this compound, such as its potential as a pharmaceutical agent or its use in chemical synthesis.